Cas no 1186042-00-1 (2-(4-methylpiperazin-1-yl)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine)

2-(4-methylpiperazin-1-yl)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine structure
1186042-00-1 structure
Product Name:2-(4-methylpiperazin-1-yl)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine
CAS No:1186042-00-1
MF:C15H25BN4O2
MW:304.195603132248
CID:2615854
PubChem ID:45786237
Update Time:2025-09-19

2-(4-methylpiperazin-1-yl)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-methylpiperazin-1-yl)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine
    • SCHEMBL10137347
    • AKOS015947679
    • 2-(4-METHYL-1-PIPERAZINYL)-6-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-PYRAZINE
    • MB08596
    • 6-(N-METHYLPIPERAZIN-1-YL)PYRAZINE-2-BORONIC ACID PINACOL ESTER
    • 1186042-00-1
    • DTXSID101131536
    • CS-32131
    • 2-(4-Methyl-1-piperazinyl)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine
    • Inchi: 1S/C15H25BN4O2/c1-14(2)15(3,4)22-16(21-14)12-10-17-11-13(18-12)20-8-6-19(5)7-9-20/h10-11H,6-9H2,1-5H3
    • InChI Key: KEPSVDAUEGWXHK-UHFFFAOYSA-N
    • SMILES: O1B(C2C=NC=C(N=2)N2CCN(C)CC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 304.2070562Da
  • Monoisotopic Mass: 304.2070562Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.7Ų

2-(4-methylpiperazin-1-yl)-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine Pricemore >>

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